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Compound of Interest

Compound Name: 2-Bromo-5-fluoroaniline

Cat. No.: B094856 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the key spectroscopic data for the

compound 2-Bromo-5-fluoroaniline (CAS No. 1003-99-2). Aimed at researchers, scientists,

and professionals in drug development, this document compiles essential Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed

experimental protocols.

Summary of Spectroscopic Data
The following tables summarize the quantitative spectroscopic data obtained for 2-Bromo-5-
fluoroaniline.

Table 1: ¹H NMR Spectroscopic Data
Chemical Shift
(δ ppm)

Multiplicity
Coupling
Constant (J
Hz)

Integration Assignment

7.31 dd 8.81, 5.79 1H Ar-H

6.46 dd 10.20, 2.90 1H Ar-H

6.34 td 8.44, 2.77 1H Ar-H

4.15 s - 2H -NH₂
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Solvent: CDCl₃, Frequency: 400 MHz

Table 2: ¹³C NMR Spectroscopic Data
Detailed quantitative ¹³C NMR data for 2-Bromo-5-fluoroaniline, including specific chemical

shifts, is not readily available in the public domain through the conducted searches. General

spectral information is indicated to be available from commercial suppliers.

Table 3: IR Spectroscopic Data
A detailed peak list from the IR spectrum of 2-Bromo-5-fluoroaniline is not specified in the

available resources. General spectral information is indicated to be available from commercial

suppliers.

Table 4: Mass Spectrometry Data
m/z Ion Type

189.94 [M+H]⁺

Calculated for C₆H₅BrFN: 188.96

Experimental Protocols
The following sections detail the generalized methodologies for acquiring the spectroscopic

data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A solution of 2-Bromo-5-fluoroaniline was prepared in deuterochloroform (CDCl₃). The ¹H

NMR spectrum was recorded on a 400 MHz spectrometer. The data was processed, and the

chemical shifts were referenced to the residual solvent peak.

Infrared (IR) Spectroscopy
The IR spectrum of solid 2-Bromo-5-fluoroaniline can be obtained using the KBr pellet

method. A small amount of the sample is intimately mixed with dry potassium bromide powder

and pressed into a thin, transparent disk. The spectrum is then recorded using a Fourier

Transform Infrared (FT-IR) spectrometer.
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Mass Spectrometry (MS)
Mass spectral analysis was performed using an electrospray ionization (ESI) source to

generate the [M+H]⁺ ion. The sample was introduced into the mass spectrometer, and the

mass-to-charge ratio of the resulting ions was measured.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of 2-
Bromo-5-fluoroaniline.
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To cite this document: BenchChem. [Spectroscopic Profile of 2-Bromo-5-fluoroaniline: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094856#spectroscopic-data-nmr-ir-ms-of-2-bromo-5-
fluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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